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Compound of Interest |

Compound Name: 3-Ethenyl Nevirapine
CAS No.: 284686-22-2
Cat. No.: B141983
Get Quote
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A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Protocols,
and Disposal

As a researcher or scientist working with novel pharmaceutical compounds, your safety, and
the integrity of your research are paramount. This guide provides essential, in-depth technical
information for the safe handling of 3-Ethenyl Nevirapine (CAS No. 284686-22-2). While
specific toxicological data for this analog is limited, its structural similarity to Nevirapine (CAS
No. 129618-40-2), a well-characterized hazardous drug, necessitates that it be handled with
equivalent precautions.

This document moves beyond a simple checklist, offering a framework for risk assessment and
procedural discipline. The causality behind each recommendation is explained to empower you
to make informed safety decisions in your laboratory.

Hazard Identification and Risk Profile

3-Ethenyl Nevirapine is an analog of Nevirapine, a non-nucleoside reverse transcriptase
inhibitor (NNRTI) used in the treatment of HIV-1. The parent compound, Nevirapine, is
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classified as a hazardous drug due to its potential for causing severe adverse effects, including
hepatotoxicity and serious skin reactions. Therefore, it is imperative to assume 3-Ethenyl
Nevirapine presents a similar hazard profile.

Key Hazards of the Parent Compound, Nevirapine:
e Acute Oral Toxicity: Harmful if swallowed.

« Skin Irritation: Causes skin irritation and potentially severe rashes, such as Stevens-Johnson
syndrome.

e Serious Eye Irritation: Causes serious eye irritation.
o Respiratory Irritation: May cause respiratory tract irritation if inhaled.
o Organ Toxicity: Associated with severe, life-threatening hepatotoxicity (liver damage).

The primary routes of occupational exposure are inhalation of aerosols or dust, direct skin
contact, and accidental ingestion from hand-to-mouth contact.

The Hierarchy of Controls: A Foundational Safety
Principle

Before detailing specific Personal Protective Equipment (PPE), it is crucial to understand the
hierarchy of controls. PPE is the last line of defense. The most effective safety measures
involve engineering and administrative controls to minimize exposure potential from the outset.
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Hierarchy of Controls

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

l

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Click to download full resolution via product page

 To cite this document. BenchChem. [Comprehensive Safety and Handling Guide for 3-
Ethenyl Nevirapine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141983/docs#comprehensive-safety-and-handling-
guide-for-3-ethenyl-nevirapine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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